Cas no 1203347-37-8 (1-(4-butoxyphenyl)-3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylurea)

• Product Name: 1-(4-butoxyphenyl)-3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylurea
• CAS No: 1203347-37-8
• MF: C₂₃H₂₉N₃O₄
• MW: 411.494065999985
• CID: 6416293
• PubChem ID: 30372426
• Update Time: 2025-06-03

1-(4-butoxyphenyl)-3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-butoxyphenyl)-3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylurea
• 1-(4-butoxyphenyl)-3-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]urea
• SR-01000923093-1
• 1-(4-butoxyphenyl)-3-[1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl]urea
• SR-01000923093
• 1203347-37-8
• F5532-0087
• AKOS024512763
• VU0646643-1
• 1-(4-butoxyphenyl)-3-(1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)urea

• Inchi： 1S/C23H29N3O4/c1-3-4-14-30-20-11-9-18(10-12-20)24-23(28)25-19-8-7-17-6-5-13-26(21(17)15-19)22(27)16-29-2/h7-12,15H,3-6,13-14,16H2,1-2H3,(H2,24,25,28)
• InChI Key： MBGGDOIFYMLJGD-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OCCCC)C=C1)C(NC1=CC2=C(C=C1)CCCN2C(COC)=O)=O

Computed Properties

• Exact Mass: 411.21580641g/mol
• Monoisotopic Mass: 411.21580641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 79.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-(4-butoxyphenyl)-3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylurea

1-(4-Butoxyphenyl)-3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylurea: A Comprehensive Overview

The compound 1-(4-butoxyphenyl)-3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylurea (CAS No: 1203347-37-8) is a complex organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of ureas, which are widely studied due to their versatile properties and applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a urea functional group linked to a tetrahydroquinoline moiety and a 4-butoxyphenyl group, making it a unique candidate for exploring novel chemical interactions and biological activities.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods have not only improved the yield and purity of the compound but also opened avenues for its scalability in industrial settings. The incorporation of the 4-butoxyphenyl group introduces hydrophobicity and electronic diversity, while the tetrahydroquinoline moiety contributes aromaticity and potential for hydrogen bonding. These structural features make 1-(4-butoxyphenyl)-3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylurea an intriguing subject for studying molecular recognition and bioavailability.

In terms of biological activity, this compound has shown promise in preliminary studies as a potential modulator of enzyme activity and receptor binding. Researchers have explored its ability to inhibit key enzymes involved in metabolic pathways, highlighting its potential as a lead compound in drug discovery programs. Additionally, the compound's unique structure has been investigated for its role in modulating cellular signaling pathways, offering insights into its therapeutic applications.

From a materials science perspective, 1-(4-butoxyphenyl)-3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylurea exhibits interesting physical properties that make it suitable for applications in polymer chemistry and nanotechnology. Its ability to form self-assembled monolayers and its compatibility with various polymer matrices have been explored in recent studies. These findings underscore its potential as a building block for advanced materials with tailored functionalities.

Furthermore, computational chemistry has played a pivotal role in understanding the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have provided valuable insights into its molecular orbitals and reactivity patterns, enabling researchers to predict its behavior in different chemical environments. Such computational studies have complemented experimental work, facilitating a deeper understanding of the compound's properties.

In conclusion, 1-(4-butoxyphenyl)-3-1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-ylurea (CAS No: 1203347-37-8) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, combined with cutting-edge synthetic methods and computational tools, positions it as a valuable asset in both academic research and industrial development.